Cas no 1426437-45-7 (5-(Chlorosulfonyl)-2-methylbenzoyl chloride)

• Product Name: 5-(Chlorosulfonyl)-2-methylbenzoyl chloride
• CAS No: 1426437-45-7
• MF: C₈H₆Cl₂O₃S
• MW: 253.102439403534
• MDL: MFCD28397465
• CID: 4598772
• PubChem ID: 90045252
• Update Time: 2024-11-06

5-(Chlorosulfonyl)-2-methylbenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(chlorosulfonyl)-2-methylbenzoyl chloride
• 5-chlorosulfonyl-2-methylbenzoyl chloride
• BHC43745
• GS3232
• 5-chlorosulfonyl-2-methyl-benzoyl chloride
• D97641
• EN300-207533
• MFCD28397465
• 5-(chlorosulfonyl)-2-methylbenzoylchloride
• BS-52523
• LIANSSSABWUTRH-UHFFFAOYSA-N
• SCHEMBL15575808
• 1426437-45-7
• 5-(Chlorosulfonyl)-2-methylbenzoyl chloride

• MDL： MFCD28397465
• Inchi： 1S/C8H6Cl2O3S/c1-5-2-3-6(14(10,12)13)4-7(5)8(9)11/h2-4H,1H3
• InChI Key： LIANSSSABWUTRH-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(C)=C(C(=O)Cl)C=1)(=O)=O

Computed Properties

• Exact Mass: 251.9414706g/mol
• Monoisotopic Mass: 251.9414706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 59.6